2-[(2-Chlorobenzyl)oxy]-4-(2-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile

• Molecular Formula: C27H18Cl2N2O
• Molecular Weight: 457.3 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-2-[(2-chlorophenyl)methoxy]-5,6-dihydrobenzo[h]quinoline-3-carbonitrile
• InChI: InChI=1S/C27H18Cl2N2O/c28-23-11-5-2-8-18(23)16-32-27-22(15-30)25(20-10-4-6-12-24(20)29)21-14-13-17-7-1-3-9-19(17)26(21)31-27/h1-12H,13-14,16H2
• InChI Key: MYJSNGFLRKACFL-UHFFFAOYSA-N
• SMILES: C1CC2=C(C3=CC=CC=C31)N=C(C(=C2C4=CC=CC=C4Cl)C#N)OCC5=CC=CC=C5Cl
• Canonical SMILES: C1CC2=C(C(=C(N=C2C3=CC=CC=C31)OCC4=CC=CC=C4Cl)C#N)C5=CC=CC=C5Cl

Description

2-[(2-Chlorobenzyl)oxy]-4-(2-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile is a chemical compound that belongs to the class of quinolines. It has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The exact mechanism of action of 2-[(2-Chlorobenzyl)oxy]-4-(2-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile is not yet fully understood. However, it has been suggested that the compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
2-[(2-Chlorobenzyl)oxy]-4-(2-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the formation of new blood vessels (angiogenesis).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2-Chlorobenzyl)oxy]-4-(2-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile in lab experiments is its potent antitumor activity. It can be used to study the mechanisms of cancer cell growth and proliferation, as well as to test the efficacy of new cancer drugs. However, one of the limitations of using this compound is its toxicity, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-[(2-Chlorobenzyl)oxy]-4-(2-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile. One area of interest is the development of new analogs of the compound with improved potency and reduced toxicity. Another area of interest is the study of the compound's potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, the compound's mechanism of action and its effects on cellular signaling pathways are areas of ongoing research.

Synthesis Methods

The synthesis of 2-[(2-Chlorobenzyl)oxy]-4-(2-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile involves the reaction of 2-chlorobenzyl chloride with 2-chlorophenylacetonitrile in the presence of a base such as potassium carbonate. The resultant intermediate is then reacted with 2,3-dihydrobenzo[h]quinoline-4-carbonitrile to obtain the final product.

Scientific Research Applications

2-[(2-Chlorobenzyl)oxy]-4-(2-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit significant antitumor activity against a variety of cancer cell lines. It also shows potential for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.